Cas no 1707603-16-4 (6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid)
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid
- 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid
-
- Inchi: 1S/C14H15N3O2/c1-2-10-12(14(18)19)13-15-11(8-17(13)16-10)9-6-4-3-5-7-9/h3-7,11,15H,2,8H2,1H3,(H,18,19)
- InChI Key: WPOSZGONKQUEQN-UHFFFAOYSA-N
- SMILES: N1=C(CC)C(C(O)=O)=C2NC(C3=CC=CC=C3)CN12
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509366-1g |
6-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylicacid |
1707603-16-4 | 97% | 1g |
$539 | 2023-03-10 | |
| Life Chemicals | F6660-4330-2μmol |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-5μmol |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-10μmol |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-20μmol |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6660-4330-1mg |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-2mg |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-3mg |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-4mg |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6660-4330-5mg |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid |
1707603-16-4 | 5mg |
$69.0 | 2023-09-07 |
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid
Introduction to 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid (CAS No. 1707603-16-4)
6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid, identified by its CAS number 1707603-16-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolotriazolopyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of both ethyl and phenyl substituents in its structure contributes to its complex pharmacophore, making it a promising candidate for further investigation in drug discovery.
The pyrazolo[1,5-a]imidazole core is a fused bicyclic system consisting of a pyrazole ring linked to an imidazole ring. This structural motif is well-documented for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The 7-carboxylic acid functionality at the terminal position of the molecule introduces a polar and acidic group, which can enhance solubility and interact with biological targets in vitro and in vivo. Such features make this compound an intriguing subject for synthetic chemists and pharmacologists alike.
In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid has been studied for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of inflammation.
Moreover, the pyrazolotriazolopyrimidine scaffold has shown promise in the development of anticancer agents. Research indicates that derivatives of this scaffold can interact with DNA-binding proteins and disrupt tumor cell proliferation. The 6-ethyl-2-phenyl substituents may enhance binding affinity by optimizing steric interactions with target proteins. This makes 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid a valuable scaffold for designing next-generation anticancer drugs.
Recent advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These synthetic strategies not only improve yield but also allow for rapid diversification of the molecular structure, facilitating high-throughput screening for biological activity.
The carboxylic acid moiety in this compound presents opportunities for further functionalization through esterification or amidation reactions. Such modifications can tailor the pharmacokinetic properties of the molecule, enhancing its bioavailability or targeting specific tissues. Additionally, the phenyl ring can be modified to introduce additional functional groups or to fine-tune electronic properties for optimal binding affinity.
In vitro studies have begun to explore the biological profile of 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid, revealing potential applications in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been hypothesized based on computational modeling. Further experiments are needed to validate these findings and determine whether this compound can serve as a lead molecule for developing treatments against neurodegenerative diseases.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with therapeutic efficacy. These models suggest that modifications to the ethyl and phenyl substituents could enhance activity against specific disease targets.
The synthesis and characterization of 6-(ethyl)-2-(phenyl)-pyrazolo[1,5-a]imidazo[le]-7-carboxylic acid have also contributed to our understanding of heterocyclic chemistry. NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These analytical techniques are essential for ensuring that subsequent biological assays are performed with high-quality material.
Future research directions include exploring derivatives of 6-(ethyl)-2-(phenyl)-pyrazolo[1,5-a]imidazo[le]-7-carboxylic acid that exhibit improved pharmacological profiles. By systematically modifying substituents on the pyrazole and imidazole rings, researchers aim to optimize potency while minimizing side effects. Additionally, studies on its metabolic stability will be crucial for determining its suitability for clinical development.
The versatility of 6-(ethyl)-2-(phenyl)-pyrazolo[1,5-a]imidazo[le]-7-carboxylic acid as a scaffold underscores its importance in medicinal chemistry. Its unique structural features offer multiple opportunities for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.
1707603-16-4 (6-ethyl-2-phenyl-1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)